Cas no 3535-35-1 (4-Isobutoxy-3-methoxy-benzoic acid)

• Product Name: 4-Isobutoxy-3-methoxy-benzoic acid
• CAS No: 3535-35-1
• Molecular Formula: C₁₂H₁₆O₄
• Molecular Weight: 224.25304
• MDL: MFCD03951031
• CID: 316105
• PubChem ID: 1302651

4-Isobutoxy-3-methoxy-benzoic acid Properties

Names and Identifiers

• 4-Isobutoxy-3-methoxybenzoic acid
• 4-ISOBUTOXY-3-METHOXY-BENZOIC ACID
• Benzoic acid,3-methoxy-4-(2-methylpropoxy)-
• 4-Isobutoxy-3-methoxy-benzoesaeure
• SCHEMBL17908022
• FT-0679459
• 4-Isobutoxy-3-methoxybenzoicacid
• 3535-35-1
• SR-01000283330-1
• Z56862704
• 3-methoxy-4-(2-methylpropoxy)benzoic acid
• DTXSID80361681
• MFCD03951031
• CS-0207219
• AKOS000122592
• 4-(naphthalen-1-yl)-1H-pyrazol-3-amine
• VS-05250
• EN300-04350
• SR-01000283330
• ALBB-008963
• BBL016278
• STK350679

• MDL： MFCD03951031
• InChIKey： SBHFJHQPZDLFTD-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O4/c1-8(2)7-16-10-5-4-9(12(13)14)6-11(10)15-3/h4-6,8H,7H2,1-3H3,(H,13,14)
• SMILES： CC(C)COC1=C(C=C(C=C1)C(=O)O)OC

Computed Properties

• Exact Mass: 224.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 224.105
• Heavy Atom Count: 16
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• LogP: 2.42820
• PSA: 55.76000
• Boiling Point: 337.7°Cat760mmHg
• Flash Point: 125°C
• Density: 1.122

4-Isobutoxy-3-methoxy-benzoic acid Security Information

• HazardClass：IRRITANT

4-Isobutoxy-3-methoxy-benzoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%